(3S)-3-ethyl-3-methylpiperazine-2,5-dione
Overview
Description
Synthesis Analysis
This involves understanding the methods used to synthesize the compound. It includes the reactants used, the conditions required (temperature, pressure, catalysts, etc.), and the yield of the reaction .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactants and products, the conditions required for the reaction, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying the physical and chemical properties of the compound such as melting point, boiling point, solubility, density, molar mass, polarity, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-3-ethyl-3-methylpiperazine-2,5-dione involves the reaction of ethyl acetoacetate with methylamine followed by cyclization and reduction.", "Starting Materials": [ "Ethyl acetoacetate", "Methylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with excess methylamine in the presence of hydrochloric acid to form the intermediate, N-methyl-3-oxobutanamide.", "Step 2: The intermediate is cyclized by heating with sodium hydroxide to form the piperazine-2,5-dione ring.", "Step 3: The resulting compound is reduced with sodium borohydride to yield (3S)-3-ethyl-3-methylpiperazine-2,5-dione." ] } | |
CAS RN |
1821830-51-6 |
Product Name |
(3S)-3-ethyl-3-methylpiperazine-2,5-dione |
Molecular Formula |
C7H12N2O2 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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